Cas no 169310-07-0 (Benzoic acid, 2,4-difluoro-3-(methylthio)-)

Benzoic acid, 2,4-difluoro-3-(methylthio)-, is a fluorinated aromatic compound featuring a methylthio substituent at the 3-position. Its unique structure, combining fluorine atoms and a sulfur-containing functional group, enhances its reactivity and utility in organic synthesis. The electron-withdrawing effects of the fluorine atoms improve its stability and selectivity in coupling reactions, while the methylthio group offers potential for further derivatization. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural motifs are leveraged to develop bioactive molecules. Its high purity and well-defined properties make it a reliable intermediate for specialized applications requiring precise chemical modifications.

Benzoic acid, 2,4-difluoro-3-(methylthio)- structure

169310-07-0 structure

Product Name:Benzoic acid, 2,4-difluoro-3-(methylthio)-

CAS No:169310-07-0

MF:C₈H₆F₂O₂S

MW:204.193848133087

CID:1350618

PubChem ID:10013147

Update Time:2025-06-07

Benzoic acid, 2,4-difluoro-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2,4-difluoro-3-(methylthio)-
- MFCD24490933
- 169310-07-0
- 2,4-difluoro-3-(methylthio)benzoic acid
- 2,4-difluoro-3-(methylsulfanyl)benzoic acid
- Inchi： 1S/C8H6F2O2S/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3H,1H3,(H,11,12)
- InChI Key： QZVBVDJKKMZGSB-UHFFFAOYSA-N
- SMILES： S(C)C1=C(C=CC(C(=O)O)=C1F)F

Computed Properties

Exact Mass: 204.00568
Monoisotopic Mass: 204.00565693g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 62.6Å²

Experimental Properties

PSA: 37.3

Benzoic acid, 2,4-difluoro-3-(methylthio)- Pricemore >>

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Aaron	AR023TD3-1g	2,4-Difluoro-3-(methylthio)benzoic acid	169310-07-0	95%	1g	$741.00	2025-02-13
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